Cas no 702647-90-3 (N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline)

• Product Name: N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline
• CAS No: 702647-90-3
• MF: C₂₂H₂₀N₂O₇S₂
• MW: 488.533403396606
• CID: 5943983
• PubChem ID: 2952483
• Update Time: 2025-10-29

N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline
• AKOS002311263
• AB00686331-01
• N-(2,2-bis(phenylsulfonyl)vinyl)-4-ethoxy-2-nitroaniline
• F1637-0031
• ({2-[(4-ethoxy-2-nitrophenyl)amino]-1-(phenylsulfonyl)vinyl}sulfonyl)benzene
• N-[2,2-bis(benzenesulfonyl)ethenyl]-4-ethoxy-2-nitroaniline
• 702647-90-3

• Inchi： 1S/C22H20N2O7S2/c1-2-31-17-13-14-20(21(15-17)24(25)26)23-16-22(32(27,28)18-9-5-3-6-10-18)33(29,30)19-11-7-4-8-12-19/h3-16,23H,2H2,1H3
• InChI Key： XTTOWJJBQDIPMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(/C(=C\NC1C=CC(=CC=1[N+](=O)[O-])OCC)/S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 488.07119333g/mol
• Monoisotopic Mass: 488.07119333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline

Comprehensive Overview of N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline (CAS No. 702647-90-3)

The compound N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline (CAS No. 702647-90-3) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bis(benzenesulfonyl)ethenyl group and a nitroaniline moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key features of N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline is its role in structure-activity relationship (SAR) studies. The presence of the ethoxy and nitro groups allows for fine-tuning of electronic and steric properties, which is critical in drug design. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact, aligning with global sustainability goals.

In the context of AI-driven drug discovery, N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline has been flagged as a promising candidate for virtual screening. Computational models predict its potential interactions with various biological targets, particularly in kinase inhibition and enzyme modulation. This aligns with the growing demand for precision medicine and targeted therapies, making it a hotspot in current research.

The agrochemical sector has also explored the utility of CAS No. 702647-90-3 in developing next-generation pesticides and herbicides. Its nitroaniline backbone is known to exhibit herbicidal activity, and modifications to its structure could lead to more efficient and environmentally friendly solutions. This is particularly relevant given the increasing focus on sustainable agriculture and the need to address pesticide resistance.

From a synthetic chemistry perspective, the compound's benzenesulfonyl groups offer versatility in further functionalization. Recent publications highlight its use in cross-coupling reactions and catalyzed transformations, which are pivotal in modern organic synthesis. The rise of flow chemistry and continuous manufacturing has further amplified interest in such intermediates, as they enable scalable and efficient production processes.

Safety and regulatory compliance are paramount when working with N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. The compound's stability under various conditions has been well-documented, making it a reliable choice for industrial applications.

In summary, N-2,2-bis(benzenesulfonyl)ethenyl-4-ethoxy-2-nitroaniline (CAS No. 702647-90-3) represents a multifaceted tool for researchers across disciplines. Its applications span from drug discovery to agrochemical innovation, driven by its unique chemical properties and adaptability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture today.